2-(3-Bromo-4-methoxyphenyl)-3-(4-chlorophenyl)sulfonyl-1,3-thiazolidine

• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-3-(4-chlorophenyl)sulfonyl-1,3-thiazolidine
• InChI: InChI=1S/C16H15BrClNO3S2/c1-22-15-7-2-11(10-14(15)17)16-19(8-9-23-16)24(20,21)13-5-3-12(18)4-6-13/h2-7,10,16H,8-9H2,1H3
• InChI Key: PNGJPVDGZNPZHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2N(CCS2)S(=O)(=O)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C16H15BrClNO3S2
• Molecular Weight: 448.8 g/mol
• CAS RN: 313669-88-4

Description

BMS 986122 is a positive allosteric modulator of μ-opioid receptors that increases β-arrestin recruitment stimulated by endomorphin 1 in U2OS-OPRM1 human osteosarcoma cells expressing μ-opioid receptors (EC50 = 3 μM). It potentiates endomorphin 1-induced inhibition of forskolin-stimulated adenylyl cyclase activity in CHO cells expressing human recombinant μ-opioid receptors (EC50 = 8.9 μM). BMS 986122 also enhances [35S]GTPγ binding stimulated by the μ-opioid agonist DAMGO by 7- and 4.5-fold in C6μ glioma cell membranes that express μ-opioid receptors and mouse brain membranes, respectively.
BMS-986122 is a positive allosteric modulator of the μ-Opioid Receptor.

Scientific Research Applications

1. Antimicrobial Properties

A study focused on the synthesis of pyrazolines based thiazolidin-4-one derivatives, which are closely related to the chemical structure of interest, highlighted their potential as antimicrobial agents. These compounds demonstrated effectiveness in antibacterial and antifungal activities through the broth dilution method (Patel et al., 2013).

2. Photodynamic Therapy Applications

Another research explored the use of similar compounds in photodynamic therapy, particularly in the treatment of cancer. The study described the synthesis of new zinc phthalocyanine derivatives with high singlet oxygen quantum yields, making them potential candidates for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

3. Anticancer Activity

Research on indapamide derivatives, which are structurally related to 2-(3-Bromo-4-methoxyphenyl)-3-(4-chlorophenyl)sulfonyl-1,3-thiazolidine, showed promising anticancer activity. One of the synthesized compounds exhibited significant proapoptotic activity on melanoma cell lines, suggesting its potential as an anticancer agent (Yılmaz et al., 2015).

4. Antiviral Properties

A study on the synthesis of new thiadiazole sulfonamide derivatives, closely related to the compound , demonstrated their potential antiviral activities. Certain derivatives exhibited anti-tobacco mosaic virus activity, indicating the possible application of these compounds in antiviral therapies (Chen et al., 2010).